1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-ol

• IUPAC Name: 1-(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)piperidin-4-ol
• InChI: InChI=1S/C11H15N5O/c1-15-10-9(6-14-15)11(13-7-12-10)16-4-2-8(17)3-5-16/h6-8,17H,2-5H2,1H3
• InChI Key: HDXBRUNKWAZIMW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=NC=N2)N3CCC(CC3)O
• Molecular Formula: C11H15N5O
• Molecular Weight: 233.27 g/mol
• CAS No.: 869073-46-1

Description

The compound “1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-ol” is a derivative of pyrazolo[3,4-d]pyrimidine. It is a small molecule that has been investigated for its potential applications in various fields.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, there are general methods for the synthesis of pyrazolo[3,4-d]pyrimidine derivatives. These methods often involve the reaction of various precursors under specific conditions.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a pyrazolo[3,4-d]pyrimidine core, which is a bicyclic aromatic system containing two nitrogen atoms. The compound also contains a piperidin-4-ol group attached to the pyrazolo[3,4-d]pyrimidine core.

Scientific Research Applications

1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-olpyrazolo[3,4-d]pyrimidin-4-ylpiperidin-4-ol has been studied for its potential applications in scientific research. It has been used in a variety of laboratory experiments, including the study of enzymes, the synthesis of drugs, and the investigation of the structure and function of proteins. This compound has also been used to study the biochemical and physiological effects of drugs, as well as the mechanism of action of drugs.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation, specifically the transition from G1 phase to S phase and the progression of the S phase . Inhibition of CDK2 is an appealing target for cancer treatment that selectively targets tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition results in a significant alteration in cell cycle progression

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, leading to the arrest of the cell cycle . This can result in apoptosis, or programmed cell death, within cancer cells

Result of Action

The compound has shown significant cytotoxic activities against various cancer cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 range (45–97 nM) and (6–99 nM), respectively, and moderate activity against HepG-2 with IC50 range of (48–90 nM) compared to sorafenib (IC50: 144, 176 and 19 nM, respectively) .

Advantages and Limitations for Lab Experiments

1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-olpyrazolo[3,4-d]pyrimidin-4-ylpiperidin-4-ol has several advantages for laboratory experiments. It is relatively easy to synthesize and is stable in a variety of solvents. In addition, it can be used in a wide range of experiments, including those involving enzymes, proteins, and drug synthesis. However, there are some limitations to using this compound in laboratory experiments. For example, the compound is not very soluble in water, which can limit its use in some experiments.

Future Directions

1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-olpyrazolo[3,4-d]pyrimidin-4-ylpiperidin-4-ol has a wide range of potential applications in scientific research, and there are many possible future directions for its use. For example, further research could be done to investigate the biochemical and physiological effects of the compound, as well as its mechanism of action. In addition, the compound could be used to study the structure and function of proteins, or to synthesize new drugs. Finally, the compound could be used to investigate the role of tyrosine kinase in signal transduction pathways.

Synthesis Methods

1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-olpyrazolo[3,4-d]pyrimidin-4-ylpiperidin-4-ol can be synthesized through a variety of methods. One of the most commonly used methods is a two-step process involving the reaction of 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-olpyrazolo[3,4-d]pyrimidine with 4-hydroxy-2-methylpiperidine in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is followed by a condensation reaction with 4-chlorobenzaldehyde, which yields the desired product. Other methods of synthesis include a one-step reaction of 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-olpyrazolo[3,4-d]pyrimidine with 4-chlorobenzaldehyde in the presence of a base, as well as a two-step reaction of 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-olpyrazolo[3,4-d]pyrimidine with 4-hydroxy-2-methylpiperidine followed by a condensation reaction with 4-chlorobenzaldehyde.

Biochemical Analysis

Biochemical Properties

This compound has been found to interact with various enzymes and proteins, playing a significant role in biochemical reactions . It has been identified as a novel inhibitor of CDK2, a key enzyme involved in cell cycle regulation .

Cellular Effects

1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-ol has shown to have significant effects on various types of cells. It has been observed to inhibit the growth of several cell lines, including MCF-7, HCT-116, and HepG-2 . This compound influences cell function by altering cell cycle progression and inducing apoptosis within cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules and changes in gene expression . It has been found to fit well into the CDK2 active site through essential hydrogen bonding, leading to the inhibition of this enzyme .

Temporal Effects in Laboratory Settings

Over time, this compound has shown to have a significant impact on cellular function in both in vitro and in vivo studies

Metabolic Pathways

The metabolic pathways involving this compound are not clearly defined in the current search results. Given its inhibitory effects on CDK2, it may influence pathways regulated by this enzyme .